Cas no 5438-22-2 (3-(Ethoxycarbonyl)-4,4-diphenylbut-3-enoic acid)

• Product name: 3-(Ethoxycarbonyl)-4,4-diphenylbut-3-enoic acid
• CAS No: 5438-22-2
• MF: C₁₉H₁₈O₄
• MW: 310.34382
• CID: 375792
• PubChem ID: 226295

3-(Ethoxycarbonyl)-4,4-diphenylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Ethoxycarbonyl)-4,4-diphenylbut-3-enoic acid
• 3-(ETHOXYCARBONYL)-4,4-DIPHENYL-3-BUTENOIC ACID
• 3-ethoxycarbonyl-4,4-diphenylbut-3-enoic acid
• Butanedioic acid,2-(diphenylmethylene)-, 1-ethyl ester
• 1-ethyl 4-hydrogen 2-(diphenylmethylene)succinate
• Benzhydryliden-bernsteinsaeure-1-aethylester
• benzhydrylidene-succinic acid-1-ethyl ester
• ethoxycarbonyldiphenylbutenoicacid
• MLS001165461
• MFCD00215361
• 3-(ethoxycarbonyl)-4,4-diphenylbut-3-enoicacid
• HMS2858C09
• CHEMBL1897007
• FT-0680267
• 5438-22-2
• 3-(ethyl carboxy)-4,4-diphenylbut-3-enoic acid
• NSC16638
• NSC408985
• SCHEMBL24620799
• J-510875
• CS-0365785
• SMR000549593
• NSC-408985
• NSC-16638
• 3-(ETHOXYCARBONYL)-4,4-DIPHENYL-3-BUTENOICACID
• DTXSID70280377
• 3E-052
• AKOS005069941

• MDL： MFCD00215361
• Inchi： InChI=1S/C19H18O4/c1-2-23-19(22)16(13-17(20)21)18(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3,(H,20,21)
• InChI Key： DLPKPLGMFNWETI-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=C(C1=CC=CC=C1)C2=CC=CC=C2)CC(=O)O

Computed Properties

• Exact Mass: 310.12100
• Monoisotopic Mass: 310.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 3.9

Experimental Properties

• Density: 1.189
• Melting Point: 128-130°C
• Boiling Point: 459.7°Cat760mmHg
• Flash Point: 162.9°C
• Refractive Index: 1.58
• PSA: 63.60000
• LogP: 3.52630

3-(Ethoxycarbonyl)-4,4-diphenylbut-3-enoic acid Security Information

• HazardClass：IRRITANT

3-(Ethoxycarbonyl)-4,4-diphenylbut-3-enoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes